5-bromo-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H17BrN4OS/c1-11-6-12(2)22(21-11)15(16-4-3-5-24-16)10-20-17(23)13-7-14(18)9-19-8-13/h3-9,15H,10H2,1-2H3,(H,20,23)
• InChI Key: WUDHYAQQWMFIET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)C2=CC(=CN=C2)Br)C3=CC=CS3)C
• Molecular Formula: C17H17BrN4OS
• Molecular Weight: 405.3 g/mol

Description

5-bromo-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is synthesized using specific methods and has been found to have promising results in scientific research.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Gad-Elkareem, Abdel-fattah, and Elneairy (2011) discusses the synthesis of thio-substituted ethyl nicotinate derivatives, which includes compounds structurally related to the chemical . These derivatives exhibit significant antimicrobial activities, indicating potential applications in the development of new antimicrobial agents (Gad-Elkareem et al., 2011).

Antimicrobial and Antiviral Testing

• Joshi et al. (2010) synthesized derivatives of pyrazoles, including compounds akin to the specified nicotinamide. These derivatives have been screened for various cell cultures to test their antimicrobial and antiviral properties, suggesting a potential application in these areas (Joshi et al., 2010).

Insecticidal and Fungicidal Activities

• Research by Shang, Liu, Wang, and Li (2019) on N-substitutedphenyl-2-pyrazolylnicotinamides, closely related to the chemical , revealed that these compounds exhibit insecticidal and fungicidal activities. This indicates potential applications in agriculture for pest and disease control (Shang et al., 2019).

Anticancer Activity

• A study by Metwally, Abdelrazek, and Eldaly (2016) involved synthesizing new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, a structure similar to the specified nicotinamide. Some of these compounds were evaluated for their anticancer activity, suggesting potential therapeutic applications in oncology (Metwally et al., 2016).

Synthesis of Fused Pyrazoles and Derivatives

• Joshi and colleagues (2010) also explored the synthesis of fused pyrazoles and their ethoxyphthalimide derivatives, relevant to the chemical structure . These synthesized compounds were screened for antimicrobial and antiviral properties (Joshi et al., 2010).